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Compound of Interest

Compound Name: Cilastatin-15N,d3

Cat. No.: B15580827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cilastatin-15N,d3, a stable isotope-

labeled internal standard essential for the accurate quantification of cilastatin in biological

matrices. This document outlines its commercial availability, key specifications, and a

representative experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications.

Introduction to Cilastatin and the Role of Isotope-
Labeled Internal Standards
Cilastatin is a renal dehydropeptidase-I inhibitor, co-administered with the carbapenem

antibiotic imipenem to prevent its degradation and increase its bioavailability. Accurate

measurement of cilastatin concentrations in biological fluids is crucial for pharmacokinetic and

toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Cilastatin-
15N,d3, is the gold standard for quantitative bioanalysis using mass spectrometry.[1] This is

because it shares near-identical physicochemical properties with the unlabeled analyte,

allowing it to compensate for variations in sample preparation, chromatographic retention, and

ionization efficiency, thereby ensuring the highest accuracy and precision in measurement.
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Commercial Availability and Suppliers
Cilastatin-15N,d3 is available from several specialized chemical suppliers. The following table

summarizes the key information from prominent vendors.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Purity/Isoto
pic
Enrichment

MedChemEx

press

Cilastatin-

15N,d3

2738376-83-

3

C₁₆D₃H₂₃¹⁵N

N O₅S
362.46 Not specified

LGC

Standards

Cilastatin-

15N-d3

2738376-83-

3

C₁₆D₃H₂₃¹⁵N

NO₅S
362.465 Not specified

Cayman

Chemical

Cilastatin-

15N-d3

2738376-83-

3

C₁₆H₂₃D₃N[¹⁵

N]O₅S
362.5

≥99%

deuterated

forms (d₁-d₃);

≤1% d₀

Clinivex
Cilastatin-

15N-d3

2738376-83-

3

C₁₆D₃H₂₃¹⁵N

NO₅S
362.465 Not specified

Physicochemical Properties and Storage
Property Information

Appearance Solid

Solubility Soluble in DMSO and Methanol.

Storage Store at -20°C for long-term stability.

Synthesis of Cilastatin-15N,d3
The precise synthetic route for commercially available Cilastatin-15N,d3 is proprietary

information and not publicly disclosed by the manufacturers. The synthesis of isotopically

labeled compounds typically involves a multi-step process utilizing deuterated and ¹⁵N-

containing starting materials or reagents. General approaches for deuterium labeling can

involve catalytic hydrogen isotope exchange or the use of deuterated reducing agents.[2][3]
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Experimental Protocol: Quantification of Cilastatin
in Human Plasma using LC-MS/MS
The following is a representative protocol for the quantification of cilastatin in human plasma

using Cilastatin-15N,d3 as an internal standard. This protocol is based on established

bioanalytical methods for similar small molecules and should be optimized for specific

instrumentation and laboratory conditions.

Materials and Reagents
Cilastatin (unlabeled analytical standard)

Cilastatin-15N,d3 (internal standard)

Human plasma (drug-free, with anticoagulant)

Methanol (HPLC or LC-MS grade)

Acetonitrile (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure or LC-MS grade)

Protein precipitation solvent (e.g., acetonitrile or methanol)

96-well plates or microcentrifuge tubes

Preparation of Standard and Quality Control Solutions
Stock Solutions (1 mg/mL): Accurately weigh and dissolve cilastatin and Cilastatin-15N,d3
in methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of cilastatin by

serial dilution of the stock solution with a suitable solvent (e.g., 50:50 methanol:water).

Internal Standard Working Solution (IS-WS): Dilute the Cilastatin-15N,d3 stock solution to a

final concentration of, for example, 100 ng/mL in the same solvent as the working standards.
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Calibration Standards and Quality Control (QC) Samples: Spike drug-free human plasma

with the appropriate working standard solutions to prepare calibration standards at a range

of concentrations (e.g., 1-1000 ng/mL) and QC samples at low, medium, and high

concentrations.

Sample Preparation (Protein Precipitation)
Protein precipitation is a common and effective method for extracting small molecules from

plasma.[4]

Aliquot 100 µL of plasma sample (calibration standard, QC, or unknown) into a 96-well plate

or microcentrifuge tube.

Add 10 µL of the IS-WS (Cilastatin-15N,d3) to each sample, except for blank samples (to

which 10 µL of the solvent is added).

Add 300 µL of cold protein precipitation solvent (e.g., acetonitrile containing 0.1% formic

acid).

Vortex mix for 1-2 minutes to ensure thorough mixing and protein precipitation.

Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated

proteins.

Carefully transfer the supernatant to a clean 96-well plate or vials for LC-MS/MS analysis.

The supernatant may be evaporated to dryness and reconstituted in the mobile phase to

increase sensitivity.[5]

LC-MS/MS Conditions
The following are suggested starting conditions and should be optimized for the specific

instrument.

Table 3: Suggested LC-MS/MS Parameters
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Parameter Suggested Condition

LC System UHPLC system

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
Start with low %B, ramp up to a high %B, then

re-equilibrate

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40°C

Injection Volume 5-10 µL

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

To be optimized by infusing pure solutions of

cilastatin and Cilastatin-15N,d3. For Cilastatin

(C₁₆H₂₆N₂O₅S, MW: 358.46), a potential

precursor ion would be [M+H]⁺ at m/z 359. For

Cilastatin-15N,d3 (C₁₆D₃H₂₃¹⁵NNO₅S, MW:

362.46), the precursor ion would be [M+H]⁺ at

m/z 363. Product ions would be determined

experimentally.

Collision Energy To be optimized for each transition.

Data Analysis and Quantification
Integrate the peak areas for the analyte (cilastatin) and the internal standard (Cilastatin-
15N,d3) for each sample.

Calculate the peak area ratio (analyte peak area / internal standard peak area).
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Construct a calibration curve by plotting the peak area ratio versus the nominal concentration

of the calibration standards. A linear regression with a weighting factor (e.g., 1/x² or 1/x) is

typically used.

Determine the concentration of cilastatin in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the role of cilastatin and the experimental workflow for its

quantification.

Simplified Cilastatin Mechanism of Action
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Caption: Cilastatin inhibits renal dehydropeptidase-I, preventing imipenem degradation.
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LC-MS/MS Quantification Workflow

Sample Preparation
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Data Processing
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Caption: Workflow for quantifying cilastatin in plasma using an internal standard.
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Conclusion
Cilastatin-15N,d3 is an indispensable tool for the accurate and precise quantification of

cilastatin in biological matrices. Its commercial availability from reputable suppliers facilitates its

implementation in regulated bioanalytical workflows. The representative LC-MS/MS protocol

provided in this guide offers a solid foundation for researchers to develop and validate robust

analytical methods for pharmacokinetic, toxicokinetic, and other drug development studies. The

use of such stable isotope-labeled internal standards is critical for generating high-quality data

to support regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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